Cas no 1204-37-1 (1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl-)
1204-37-1 structure
Product Name:1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl-
CAS No:1204-37-1
MF:C10H8O4
MW:192.168123245239
MDL:MFCD18450733
CID:1209694
PubChem ID:5280627
Update Time:2025-04-20
1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl-
- 6,8-Dihydroxy-3-methyl-1H-2-benzopyran-1-one
- 6,8-dihydroxy-3-methylisochromen-1-one
- BRD-K15024928-001-01-5
- MEGxm0_000264
- CHEBI:1369
- 6,8-dihydroxy-3-methyl-isochromen-1-one
- SCHEMBL1520526
- BDBM50485548
- NCGC00169867-01
- Q27105447
- DTXSID50415064
- CHEMBL559789
- AKOS022643888
- C03830
- 1204-37-1
- ACon1_002418
- SureCN1520526
- 6,8-Dihydroxy-3-methylisocoumarin, >=95% (LC/MS-UV)
- 6,8-dihydroxy-3-methyl-1H-isochromen-1-one
- NS00134339
- 6,8-dihydroxy-3-methylisocoumarin
- 3,4-Dehydro-6-hydroxymellein
- InChI=1/C10H8O4/c1-5-2-6-3-7(11)4-8(12)9(6)10(13)14-5/h2-4,11-12H,1H
- AC1NQXBQ
- 68-dihydroxy-3-methylisocoumarin
- saccharonol A
-
- MDL: MFCD18450733
- Inchi: 1S/C10H8O4/c1-5-2-6-3-7(11)4-8(12)9(6)10(13)14-5/h2-4,11-12H,1H3
- InChI Key: OHHKDUWFPNAEHQ-UHFFFAOYSA-N
- SMILES: O1C(C2C(=CC(=CC=2C=C1C)O)O)=O
Computed Properties
- Exact Mass: 192.04224
- Monoisotopic Mass: 192.04225873g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76
1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | SMB00528-1MG |
6,8-Dihydroxy-3-methylisocoumarin |
1204-37-1 | 1mg |
¥6027.92 | 2023-09-13 |
1H-2-Benzopyran-1-one, 6,8-dihydroxy-3-methyl- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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